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Compound of Interest

Compound Name: Nitrilotriacetic acid-d9

Cat. No.: B1626827

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and
handling precautions for Nitrilotriacetic acid-d9 (NTA-d9). As a deuterated analog of
Nitrilotriacetic acid, a known chelating agent, NTA-d9 is increasingly utilized in various research
and development applications. A thorough understanding of its hazard profile and proper
handling procedures is paramount to ensure laboratory safety and data integrity. This
document summarizes key safety information, outlines necessary precautions, and provides
visual workflows for safe handling and emergency response.

Section 1: Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is the foundation
of its safe handling. Below is a summary of the key properties of Nitrilotriacetic acid-d9.
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Property Value Source
Chemical Formula CeD9oNOs [1]
Molecular Weight 200.19 g/mol [2]

CAS Number 807630-34-8 [11[2]
Appearance White crystalline powder [3]
Melting Point 245 °C (decomposes) [31[4]

Slightly soluble in water.
Solubility Insoluble in most organic

solvents.

[3]

Section 2: Hazard Identification and Classification

Nitrilotriacetic acid-d9 is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

] o H351: Suspected of causing
Carcinogenicity 2

cancer

Source:[1][2]

Signal Word: Warning[1][5]

Section 3: Toxicological Information

The primary toxicological concerns associated with Nitrilotriacetic acid and its analogs are

acute oral toxicity and potential carcinogenicity.
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Toxicity Endpoint Value Species Source

Acute Oral LD50 1100 mg/kg Rat [6]

Studies on the non-deuterated form, Nitrilotriacetic acid, have shown evidence of causing
urinary tract tumors in experimental animals. It is classified as "Reasonably anticipated to be a
human carcinogen” by the National Toxicology Program based on sufficient evidence from
studies in experimental animals.

Section 4: Handling and Storage

Proper handling and storage procedures are critical to minimize exposure risk.

Engineering Controls

o Ventilation: Use in a well-ventilated area. If dusts are generated, use local exhaust
ventilation. Showers and eyewash stations should be readily available.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling Nitrilotriacetic
acid-d9:

PPE Type Specification

Safety glasses with side-shields or goggles.[1]
[5]

Eye/Face Protection

] Chemical-resistant gloves (e.qg., nitrile rubber).
Hand Protection

Inspect gloves before use.

Body Protection Lab coat.

_ _ If dust is generated, use a NIOSH-approved
Respiratory Protection )
respirator.[7]

Storage

e Store in a cool, dry, and well-ventilated place.[5]
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o Keep container tightly closed.[5]
e Store locked up.[1]
e Incompatible Materials: Strong oxidizing agents.[5]

Section 5: Emergency Procedures

A clear and practiced emergency plan is essential for responding to accidental exposures or
spills.

First-Aid Measures
Exposure Route First-Aid Protocol

IF SWALLOWED: Call a POISON CENTER or
Ingestion doctor/physician if you feel unwell. Rinse mouth.
Do NOT induce vomiting.[1][7]

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
Eye Contact present and easy to do. Continue rinsing. If eye

irritation persists: Get medical advice/attention.

[1]5]

Wash off with soap and plenty of water. Take off

Skin Contact contaminated clothing and wash it before reuse.

[5117]

) Move person into fresh air. If not breathing, give
Inhalation . o .
artificial respiration. Consult a physician.[5][7]

Accidental Release Measures

In the event of a spill, follow these steps:
» Evacuate: Evacuate personnel to a safe area.

o Ventilate: Ensure adequate ventilation.
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o Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter
drains.[5]

e Clean-up:

o

Wear appropriate PPE.

[¢]

Avoid dust formation.[5]

[¢]

Sweep up and shovel the material.[5]

[e]

Place in a suitable, closed container for disposal.[5]

Section 6: Visual Safety Workflows

To further clarify the handling and emergency procedures, the following diagrams illustrate key

Preparation
Read SDS Don PPE Check Engineering Controls Remove and Store PPE Wash Hands

Click to download full resolution via product page

Caption: Standard workflow for the safe handling of Nitrilotriacetic acid-d9.
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Caption: Step-by-step procedure for responding to a spill of Nitrilotriacetic acid-d9.

Section 7: Disposal Considerations
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Waste material must be disposed of in accordance with local, state, and federal regulations. Do
not mix with other waste. Leave chemicals in their original containers.

This guide is intended to provide a comprehensive overview of the safety considerations for
Nitrilotriacetic acid-d9. It is not a substitute for a thorough review of the Safety Data Sheet
(SDS) provided by the supplier and adherence to all institutional safety protocols. Always
prioritize safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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